Cas no 1092960-98-9 (1H-Pyrrolo[3,2-b]pyridin-3-amine)

• Product Name: 1H-Pyrrolo[3,2-b]pyridin-3-amine
• CAS No: 1092960-98-9
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD11052612
• CID: 820630
• PubChem ID: 44119214
• Update Time: 2025-06-09

1H-Pyrrolo[3,2-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridin-3-amine
• AKOS006281900
• RPDXAJRRBUWIQF-UHFFFAOYSA-N
• CS-0141583
• 1092960-98-9
• MFCD11052612
• 3-AMINO-4-AZAINDOLE
• AB92518
• DB-345791
• SCHEMBL3175822
• DTXSID10657105
• 3-amino-1H-pyrrolo[3,2-b]pyridine
• F87733

• MDL： MFCD11052612
• Inchi： 1S/C7H7N3/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4,10H,8H2
• InChI Key： RPDXAJRRBUWIQF-UHFFFAOYSA-N
• SMILES： N1C=C(C2=C1C=CC=N2)N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-b]pyridin-3-amine

1H-Pyrrolo[3,2-b]pyridin-3-amine (CAS No. 1092960-98-9): A Comprehensive Overview

1H-Pyrrolo[3,2-b]pyridin-3-amine (CAS No. 1092960-98-9) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrrolo[3,2-b]pyridin-3-amine, belongs to the class of heterocyclic amines and has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 1H-Pyrrolo[3,2-b]pyridin-3-amine.

Chemical Structure and Properties

1H-Pyrrolo[3,2-b]pyridin-3-amine is characterized by its distinctive pyrrolo[3,2-b]pyridine core, which consists of a pyrrole ring fused to a pyridine ring. The amine group at the 3-position imparts significant reactivity and functional versatility to the molecule. The compound is typically synthesized through a series of multi-step reactions involving the condensation of appropriate starting materials followed by cyclization and functional group modifications.

The molecular formula of 1H-Pyrrolo[3,2-b]pyridin-3-amine is C₉H₈N₄, with a molecular weight of approximately 168.18 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good stability under standard laboratory conditions but should be stored in a dry and cool environment to prevent degradation.

Biological Activities and Therapeutic Potential

The biological activities of 1H-Pyrrolo[3,2-b]pyridin-3-amine have been extensively investigated in various preclinical models. One of the most notable properties of this compound is its ability to modulate key signaling pathways involved in cell proliferation, differentiation, and apoptosis. Recent studies have shown that 1H-Pyrrolo[3,2-b]pyridin-3-amine can act as a potent inhibitor of specific kinases, making it a promising candidate for the treatment of various diseases.

In particular, 1H-Pyrrolo[3,2-b]pyridin-3-amine has demonstrated significant antiproliferative effects against cancer cells. Research published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. By targeting these kinases, 1H-Pyrrolo[3,2-b]pyridin-3-amine can effectively arrest cell division and induce apoptosis in cancer cells while sparing normal cells.

Beyond its anticancer properties, 1H-Pyrrolo[3,2-b]pyridin-3-amine has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokines and signaling pathways. Additionally, preliminary data suggest that 1H-Pyrrolo[3,2-b]pyridin-3-amine may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Clinical Development and Future Perspectives

The promising preclinical data on 1H-Pyrrolo[3,2-b]pyridin-3-amine have paved the way for further clinical development. Several pharmaceutical companies are currently investigating this compound as a potential therapeutic agent for various diseases. Clinical trials are underway to evaluate its safety and efficacy in human subjects.

In one ongoing Phase I clinical trial, 1H-Pyrrolo[3,2-b]pyridin-3-amine is being tested for its antitumor activity in patients with advanced solid tumors. Preliminary results have shown that the compound is well-tolerated at various dose levels and has demonstrated encouraging antitumor responses in some patients. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Furthermore, researchers are actively exploring structure-activity relationships (SAR) to optimize the pharmacological properties of 1H-Pyrrolo[3,2-b]pyridin-3-amine. By modifying the chemical structure through synthetic chemistry techniques, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are expected to yield more effective therapeutic agents with improved safety profiles.

Conclusion

1H-Pyrrolo[3,2-b]pyridin-3-amine (CAS No. 1092960-98-9) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and functional versatility make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states. As clinical trials progress and more data become available, 1H-Pyrrolo[3,2-b]pyridin-3-amine may emerge as a valuable addition to the arsenal of therapeutic agents available for treating cancer and other diseases.